Cas no 18019-56-2 (3-methyl-3-phenyl-2-benzofuran-1-one)

3-methyl-3-phenyl-2-benzofuran-1-one structure
18019-56-2 structure
Product Name:3-methyl-3-phenyl-2-benzofuran-1-one
CAS No:18019-56-2
MF:C15H12O2
MW:224.254584312439
CID:1377275
PubChem ID:239990
Update Time:2025-04-20

3-methyl-3-phenyl-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-3-phenyl-2-benzofuran-1-one
    • NSC45823
    • SureCN11932064
    • 3-Methyl-3-phenylphthalid
    • 3-Methyl-3-phenyl-2-benzofuran-1(3H)-one
    • 3-methyl-3-phenylphthalide
    • 1-Phenyl-1-methyl-phthalid
    • AR-1F4265
    • CTK0I1169
    • 3-Methyl-3-phenyl-phthalid
    • 3-methyl-3-phenyl-phthalide
    • AC1Q6HDV
    • 3-methyl-3-phenyl-3H-isobenzofuran-1-one
    • AC1L647E
    • NSC45823; SureCN11932064; 3-Methyl-3-phenylphthalid; 3-Methyl-3-phenyl-2-benzofuran-1(3H)-one; 3-methyl-3-phenylphthalide; 1-Phenyl-1-methyl-phthalid; AR-1F4265; CTK0I1169; 3-Methyl-3-phenyl-phthalid; 3-methyl-3-phenyl-phthalide; AC1Q6HDV; 3-methyl-3-phenyl-3H-isobenzofuran-1-one; AC1L647E;
    • SCHEMBL11932064
    • NSC-45823
    • DS-014280
    • AKOS024324128
    • NSC 45823
    • 18019-56-2
    • 3-methyl-3-phenyl-isobenzofuran-1-one
    • 3-Methyl-3-phenylisobenzofuran-1(3H)-one
    • Inchi: 1S/C15H12O2/c1-15(11-7-3-2-4-8-11)13-10-6-5-9-12(13)14(16)17-15/h2-10H,1H3
    • InChI Key: SPUQBDKMCCUCNO-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1(C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 224.08376
  • Monoisotopic Mass: 224.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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